Tert-butyl 3,3-dimethyl-4-(2-oxopyrrolidin-1-yl)piperidine-1-carboxylate

• IUPAC Name: tert-butyl 3,3-dimethyl-4-(2-oxopyrrolidin-1-yl)piperidine-1-carboxylate
• InChI: InChI=1S/C16H28N2O3/c1-15(2,3)21-14(20)17-10-8-12(16(4,5)11-17)18-9-6-7-13(18)19/h12H,6-11H2,1-5H3
• InChI Key: SODGDEAXVGAVOO-UHFFFAOYSA-N
• Canonical SMILES: CC1(CN(CCC1N2CCCC2=O)C(=O)OC(C)(C)C)C
• Molecular Formula: C16H28N2O3
• Molecular Weight: 296.40 g/mol

Description

Tert-butyl 3,3-dimethyl-4-(2-oxopyrrolidin-1-yl)piperidine-1-carboxylate is an organic compound that belongs to the class of piperidinecarboxylates. This compound is characterized by its piperidine ring, which is substituted with a tert-butyl group, a dimethyl group, and a 2-oxopyrrolidin-1-yl group. It is used in various chemical and pharmaceutical applications due to its unique structural properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of tert-butyl 3,3-dimethyl-4-(2-oxopyrrolidin-1-yl)piperidine-1-carboxylate typically involves multiple steps. One common method starts with the preparation of tert-butyl 4-hydroxypiperidine-1-carboxylate as the starting material. This intermediate is then subjected to further reactions to introduce the 2-oxopyrrolidin-1-yl group and the dimethyl groups .

Industrial Production Methods

Industrial production of this compound may involve optimized reaction conditions to ensure high yield and purity. This includes controlling the temperature, pressure, and the use of specific catalysts to facilitate the reactions. The process is designed to be scalable for large-scale production while maintaining the quality of the final product.

Chemical Reactions Analysis

Types of Reactions

Tert-butyl 3,3-dimethyl-4-(2-oxopyrrolidin-1-yl)piperidine-1-carboxylate can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen from the compound.

Substitution: This reaction involves the replacement of one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The reaction conditions, such as temperature and solvent, are chosen based on the specific reaction being carried out.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield a ketone or an aldehyde, while reduction may yield an alcohol. Substitution reactions can introduce a wide range of functional groups, depending on the nucleophile used.

Scientific Research Applications

Tert-butyl 3,3-dimethyl-4-(2-oxopyrrolidin-1-yl)piperidine-1-carboxylate has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds.

Biology: It is studied for its potential biological activities and interactions with biological molecules.

Medicine: It is investigated for its potential therapeutic properties and as a building block for drug development.

Industry: It is used in the production of pharmaceuticals and other fine chemicals

Mechanism of Action

The mechanism of action of tert-butyl 3,3-dimethyl-4-(2-oxopyrrolidin-1-yl)piperidine-1-carboxylate involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins that play a role in various biological pathways. The compound’s effects are mediated through these interactions, which can lead to changes in cellular processes and functions .

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to tert-butyl 3,3-dimethyl-4-(2-oxopyrrolidin-1-yl)piperidine-1-carboxylate include:

• Tert-butyl 4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)piperidine-1-carboxylate
• Tert-butyl 3,3-difluoro-4-oxopiperidine-1-carboxylate

Uniqueness

The uniqueness of tert-butyl 3,3-dimethyl-4-(2-oxopyrrolidin-1-yl)piperidine-1-carboxylate lies in its specific structural features, such as the combination of the tert-butyl group, dimethyl groups, and the 2-oxopyrrolidin-1-yl group. These features contribute to its distinct chemical and biological properties, making it valuable for various applications.